N-(3-acetylphenyl)-4-isobutoxybenzamide

• IUPAC Name: N-(3-acetylphenyl)-4-(2-methylpropoxy)benzamide
• InChI: InChI=1S/C19H21NO3/c1-13(2)12-23-18-9-7-15(8-10-18)19(22)20-17-6-4-5-16(11-17)14(3)21/h4-11,13H,12H2,1-3H3,(H,20,22)
• InChI Key: ICBDOAVVNAJPFV-UHFFFAOYSA-N
• Canonical SMILES: CC(C)COC1=CC=C(C=C1)C(=O)NC2=CC=CC(=C2)C(=O)C
• Molecular Formula: C19H21NO3
• Molecular Weight: 311.4 g/mol

Description

N-(3-acetylphenyl)-4-isobutoxybenzamide, also known as APIM-201, is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications.

Mechanism of Action

The mechanism of action of N-(3-acetylphenyl)-4-isobutoxybenzamide involves its binding to the PARP-1 enzyme, specifically to the PARP-1 DNA binding domain. This binding prevents the enzyme from binding to damaged DNA and initiating the DNA repair process. As a result, DNA damage accumulates and leads to cell death in cancer cells.
Biochemical and Physiological Effects:
N-(3-acetylphenyl)-4-isobutoxybenzamide has been shown to have selective toxicity towards cancer cells, with minimal effects on normal cells. This is likely due to the higher levels of PARP-1 activity in cancer cells compared to normal cells. N-(3-acetylphenyl)-4-isobutoxybenzamide has also been shown to enhance the anti-tumor effects of chemotherapy and radiation therapy, potentially leading to improved outcomes for cancer patients.

Advantages and Limitations for Lab Experiments

One advantage of N-(3-acetylphenyl)-4-isobutoxybenzamide in lab experiments is its high purity and good yields, which allows for consistent and reproducible results. However, a limitation is its relatively low solubility in aqueous solutions, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several potential future directions for the study of N-(3-acetylphenyl)-4-isobutoxybenzamide. One area of research could focus on the development of more effective delivery methods to improve its solubility and bioavailability. Additionally, further studies could investigate its potential applications in combination therapy with other cancer treatments. Finally, research could also explore the potential for N-(3-acetylphenyl)-4-isobutoxybenzamide in other disease areas beyond cancer, such as neurodegenerative diseases.

Synthesis Methods

The synthesis of N-(3-acetylphenyl)-4-isobutoxybenzamide involves the reaction of 3-acetylphenyl isocyanate with 4-isobutoxyaniline in the presence of a base catalyst. This method has been reported to yield high purity and good yields of the compound.

Scientific Research Applications

N-(3-acetylphenyl)-4-isobutoxybenzamide has been studied for its potential therapeutic applications in cancer treatment. It has been shown to inhibit the activity of PARP-1, an enzyme involved in DNA repair. This inhibition leads to the accumulation of DNA damage and ultimately cell death in cancer cells. N-(3-acetylphenyl)-4-isobutoxybenzamide has also been shown to sensitize cancer cells to chemotherapy and radiation therapy, making it a promising candidate for combination therapy.